Cas no 31562-54-6 (2,4(1H,3H)-Pyrimidinedione, 5-[(2-hydroxyethyl)amino]-6-methyl-)
31562-54-6 structure
Product Name:2,4(1H,3H)-Pyrimidinedione, 5-[(2-hydroxyethyl)amino]-6-methyl-
CAS No:31562-54-6
MF:C7H11N3O3
MW:185.180541276932
CID:323705
PubChem ID:299518
Update Time:2025-04-19
2,4(1H,3H)-Pyrimidinedione, 5-[(2-hydroxyethyl)amino]-6-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 2,4(1H,3H)-Pyrimidinedione, 5-[(2-hydroxyethyl)amino]-6-methyl-
- 5-(2-hydroxyethylamino)-6-methyl-1H-pyrimidine-2,4-dione
- AC1L6UR6
- CCG-104104
- CTK1C6700
- HMS1608M20
- MolPort-003-716-908
- NSC172602
- NSC-172602
- 5-[(2-hydroxyethyl)amino]-6-methylpyrimidine-2,4(1H,3H)-dione
- EU-0001697
- DTXSID10305912
- 31562-54-6
- 5-[(2-hydroxyethyl)amino]-6-methyl-2,4(1H,3H)-pyrimidinedione
- AKOS001605111
-
- Inchi: 1S/C7H11N3O3/c1-4-5(8-2-3-11)6(12)10-7(13)9-4/h8,11H,2-3H2,1H3,(H2,9,10,12,13)
- InChI Key: JJYCGTAEWKCZIP-UHFFFAOYSA-N
- SMILES: OCCNC1C(NC(NC=1C)=O)=O
Computed Properties
- Exact Mass: 185.08013
- Monoisotopic Mass: 185.08
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 272
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.1
- Topological Polar Surface Area: 90.5Ų
Experimental Properties
- Density: 1.38
- Refractive Index: 1.579
- PSA: 90.46
- LogP: -1.15120
2,4(1H,3H)-Pyrimidinedione, 5-[(2-hydroxyethyl)amino]-6-methyl- Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
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Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
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